3-Methylhenicosanoyl-CoA

• Molecular Formula: C43H78N7O17P3S
• Molecular Weight: 1090.1 g/mol
• InChI: InChI=1S/C43H78N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-31(2)26-34(52)71-25-24-45-33(51)22-23-46-41(55)38(54)43(3,4)28-64-70(61,62)67-69(59,60)63-27-32-37(66-68(56,57)58)36(53)42(65-32)50-30-49-35-39(44)47-29-48-40(35)50/h29-32,36-38,42,53-54H,5-28H2,1-4H3,(H,45,51)(H,46,55)(H,59,60)(H,61,62)(H2,44,47,48)(H2,56,57,58)
• InChIKey: KMPVRXBFHKGONL-UHFFFAOYSA-N

3-Methylhenicosanoyl-CoA: A C21 Branched-Chain Acyl-CoA for Very Long-Chain Fatty Acid Metabolism Research

3-Methylhenicosanoyl-CoA is a C21 very long-chain acyl-CoA (VLCAC) ester classified under the branched-chain acyl-CoA category. It consists of a 3-methylhenicosanoic acid thioester linked to coenzyme A, with a molecular weight of 1090.1 g/mol and the molecular formula C₄₃H₇₈N₇O₁₇P₃S [1]. As a VLCAC (acyl chain >20 carbons), it is primarily recognized as a substrate for very long-chain acyl-CoA synthase and is involved in both mitochondrial and peroxisomal beta-oxidation pathways [1]. The 3-methyl branch fundamentally alters its metabolic handling compared to straight-chain analogs.

Substrate for VLCAD and LCAD pathway studies

C21 branched-chain probe for mitochondrial/peroxisomal fate

Distinguishes 3-methyl branch oxidation from straight-chain analogs

• [1] Human Metabolome Database (HMDB). 3-Methylhenicosanoyl-CoA (HMDB0300750). 2021. Available from: https://hmdb.ca/metabolites/HMDB0300750 View Source

Why 3-Methylhenicosanoyl-CoA Cannot Be Substituted with Other Methylhenicosanoyl Isomers or Straight-Chain Analogs

Generic substitution fails due to distinct enzyme recognition driven by both chain length and branch position. The very long chain (C21) necessitates specific handling by VLCAD [1]. More critically, the 3-methyl branch dictates peroxisomal alpha-oxidation via phytanoyl-CoA hydroxylase (PAHX), a pathway not engaged by straight-chain or differently branched analogs [2]. Mitochondrial branched-chain oxidation also shows divergent enzyme specificity: LCAD preferentially acts on longer branched substrates, and SBCAD handles short/branched substrates, underscoring that even positional isomers exhibit non-overlapping metabolic fates [3][4].

Straight-chain VLCACs (e.g., behenoyl-CoA) lack 3-methyl branch, may alter peroxisomal handling

Other methylhenicosanoyl isomers (e.g., 8-methyl) route to mitochondrial β-oxidation, not PAHX

MCAD or shorter-chain substrates may not engage VLCAD binding channel

• [1] McAndrew RP, Wang Y, Mohsen AW, He M, Vockley J, Kim JJ. Structural basis for substrate fatty acyl chain specificity: crystal structure of human very-long-chain acyl-CoA dehydrogenase. J Biol Chem. 2008;283(14):9435-9443. PMID: 18227065. View Source
• [2] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. PMID: 12923225. View Source
• [3] Narayanan B, Xia C, McAndrew R, Shen AL, Kim JJP. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Sci Rep. 2024;14(1):12901. PMID: 38839941. View Source
• [4] Battaile KP, McBurney M, Van Veldhoven PP, Vockley J. Human long chain, very long chain and medium chain acyl-CoA dehydrogenases are specific for the S-enantiomer of 2-methylpentadecanoyl-CoA. Biochim Biophys Acta. 1998;1390(3):333-338. PMID: 9487150. View Source

Quantitative Differentiation of 3-Methylhenicosanoyl-CoA: Chain-Length, Branching, and Enzyme Specificity

VLCAD Substrate Channel Accommodates C21 Acyl Chain: Structural Basis for 3-Methylhenicosanoyl-CoA Binding

The substrate binding channel of human VLCAD extends an additional 12 Å compared to MCAD, accommodating acyl chain lengths up to 24 carbons [1]. 3-Methylhenicosanoyl-CoA (C21) falls within this structural capacity, whereas MCAD cannot bind substrates beyond C12-C16. This structural feature is absent in MCAD (Gln-95/Glu-99) but present in VLCAD (Gly-175/Gly-178), making 3-Methylhenicosanoyl-CoA a VLCAD-specific substrate and not interchangeable with medium-chain substrates.

VLCAD Chain-Length Fit

Class-level

12 Å channel extension (VLCAD vs MCAD); accommodates acyl chains up to 24 carbons

Supports VLCAD pathway selection

MCAD-based assays may not apply

Evidence Dimension	Substrate binding channel length / maximum acyl chain length
Target Compound Data	C21 (3-methylhenicosanoyl-CoA)
Comparator Or Baseline	MCAD (comparator): maximum substrate chain length ~C12-C16; VLCAD: maximum chain length 24 carbons
Quantified Difference	VLCAD channel extends 12 Å beyond MCAD; accommodates acyl chains up to 24 carbons
Conditions	Crystal structure of human VLCAD complexed with myristoyl-CoA (C14) at 1.91 Å resolution

Why This Matters

This chain-length specificity confirms 3-Methylhenicosanoyl-CoA requires VLCAD for mitochondrial beta-oxidation; MCAD-based assays or straight-chain C16 analogs are structurally incompatible.

• [1] McAndrew RP, Wang Y, Mohsen AW, He M, Vockley J, Kim JJ. Structural basis for substrate fatty acyl chain specificity: crystal structure of human very-long-chain acyl-CoA dehydrogenase. J Biol Chem. 2008;283(14):9435-9443. PMID: 18227065. View Source

LCAD Exhibits Specificity for Branched-Chain Substrates: Structural Determinants Favor 3-Methylhenicosanoyl-CoA

LCAD plays a central role in branched-chain fatty acid metabolism. The substrate binding cavity of LCAD contains Pro132 near the E helix, which induces helix unwinding and, together with adjacent smaller residues, permits binding of bulky branched substrates such as 3α,7α,12α-trihydroxy-5β-cholestan-26-oyl-CoA [1]. This structural feature is absent in VLCAD and MCAD, which preferentially handle straight-chain substrates. 2,6-Dimethylheptanoyl-CoA is a specific LCAD substrate [2], confirming LCAD's role in branched-chain oxidation.

LCAD Branched-Chain Preference

Class-level

LCAD prefers branched substrates (e.g., 2,6-dimethylheptanoyl-CoA); VLCAD does not

Supports branched-chain oxidation studies

May differentiate from straight-chain VLCAD substrates

Evidence Dimension	Enzyme specificity for branched-chain acyl-CoAs
Target Compound Data	3-Methylhenicosanoyl-CoA (C21, branched at C3)
Comparator Or Baseline	VLCAD (comparator): primarily straight-chain substrates; LCAD: branched-chain substrates including 2,6-dimethylheptanoyl-CoA
Quantified Difference	LCAD shows activity toward 2,6-dimethylheptanoyl-CoA; VLCAD does not; structural basis for branched-chain binding unique to LCAD
Conditions	Crystal structure of human LCAD (PDB ID: 8TZE) and enzyme activity assays with 2,6-dimethylheptanoyl-CoA

Why This Matters

3-Methylhenicosanoyl-CoA is predicted to engage LCAD preferentially over VLCAD due to the 3-methyl branch, differentiating it from straight-chain VLCAD substrates like behenoyl-CoA (C22:0).

• [1] Narayanan B, Xia C, McAndrew R, Shen AL, Kim JJP. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Sci Rep. 2024;14(1):12901. PMID: 38839941. View Source
• [2] Wanders RJ, Denis S, Ruiter JP, IJlst L, Dacremont G. 2,6-Dimethylheptanoyl-CoA is a specific substrate for long-chain acyl-CoA dehydrogenase (LCAD): evidence for a major role of LCAD in branched-chain fatty acid oxidation. Biochim Biophys Acta. 1998;1393(1):35-40. PMID: 9714768. View Source

Phytanoyl-CoA Hydroxylase Recognizes 3-Methyl-Branched Acyl-CoAs: Peroxisomal Alpha-Oxidation Specificity

Human phytanoyl-CoA hydroxylase (PAHX) catalyzes the 2-hydroxylation of 3-methyl-branched acyl-CoAs, the second step in peroxisomal alpha-oxidation. PAHX shows activity toward a variety of mono-branched 3-methylacyl-CoA esters with chain lengths down to seven carbons, including 3-methylhexadecanoyl-CoA [1]. Hydroxylation of 2- or 4-methyl-branched acyl-CoAs was not detected. 3-Methylhenicosanoyl-CoA contains the required 3-methyl branch and is therefore a candidate PAHX substrate, unlike positional isomers (e.g., 2-methylhenicosanoyl-CoA) or straight-chain analogs.

PAHX Branch Position

Class-level

PAHX hydroxylates 3-methyl substrates; no activity for 2- or 4-methyl

Enables peroxisomal α-oxidation study

Positional isomer substitution may alter pathway

Evidence Dimension	Enzyme recognition of 3-methyl branch
Target Compound Data	3-Methylhenicosanoyl-CoA (C21, 3-methyl branch)
Comparator Or Baseline	2- or 4-methyl-branched acyl-CoAs (comparators): no detectable hydroxylation; 3-methylhexadecanoyl-CoA (positive control): hydroxylated
Quantified Difference	Activity detected for 3-methylacyl-CoAs with chain lengths ≥C7; no activity for 2- or 4-methyl-branched substrates
Conditions	Recombinant polyhistidine-tagged human PAHX expressed in E. coli; substrate incubation assays

Why This Matters

The 3-methyl branch confers unique peroxisomal alpha-oxidation potential not shared by other methylhenicosanoyl positional isomers (e.g., 2-, 4-, 8-, 17-methyl), enabling distinct metabolic pathway studies.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. PMID: 12923225. View Source

Distinct Isomer-Specific Metabolic Entry Points: 3-Methyl vs. Other Methylhenicosanoyl-CoA Isomers

The position of the methyl branch dictates the initial metabolic entry point. 3-Methylhenicosanoyl-CoA is a candidate for peroxisomal alpha-oxidation due to the 3-methyl branch [1]. In contrast, isomers with the methyl branch at positions 8, 9, 13, 15, 16, 17, 19, or 20 are documented in HMDB as entering directly into mitochondrial beta-oxidation via the carnitine shuttle [2][3][4][5]. This divergent routing means that 3-Methylhenicosanoyl-CoA cannot substitute for these isomers in mitochondrial beta-oxidation assays without confounding alpha-oxidation contributions.

Isomer Pathway Routing

Class-level

3-methyl: peroxisomal α-oxidation; 8-, 9-, etc.: mitochondrial β-oxidation

Isomer choice determines pathway context

Assay design requires isomer verification

Evidence Dimension	Metabolic pathway entry
Target Compound Data	3-Methylhenicosanoyl-CoA: candidate for peroxisomal alpha-oxidation (PAHX)
Comparator Or Baseline	8-, 9-, 13-, 15-, 16-, 17-, 19-, 20-Methylhenicosanoyl-CoA: direct mitochondrial beta-oxidation
Quantified Difference	Qualitative pathway divergence; 3-methyl branch required for PAHX recognition
Conditions	Enzymatic specificity data from PAHX assays; HMDB pathway annotations for other isomers

Why This Matters

Researchers studying mitochondrial beta-oxidation of branched VLCFAs must use non-3-methyl isomers (e.g., 8-Methylhenicosanoyl-CoA) to avoid alpha-oxidation confounding. Conversely, 3-Methylhenicosanoyl-CoA is the required isomer for peroxisomal alpha-oxidation studies.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. PMID: 12923225. View Source
• [2] Human Metabolome Database (HMDB). 8-Methylhenicosanoyl-CoA (HMDB0300738). 2021. Available from: https://hmdb.ca/metabolites/HMDB0300738 View Source
• [3] Human Metabolome Database (HMDB). 17-Methylhenicosanoyl-CoA (HMDB0300734). 2021. Available from: https://hmdb.ca/metabolites/HMDB0300734 View Source
• [4] PathBank. Acylcarnitine 20-Methylhenicosanoylcarnitine Pathway. 2021. Available from: https://pathbank.org/pathwhiz/pathways/PW125183 View Source
• [5] PubChem. 19-Methylhenicosanoyl-CoA. Available from: https://pubchem.ncbi.nlm.nih.gov View Source

Primary Research Applications for 3-Methylhenicosanoyl-CoA Based on Differentiating Structural Features

Investigating Peroxisomal Alpha-Oxidation and Refsum Disease Mechanisms

As a 3-methyl-branched very long-chain acyl-CoA, 3-Methylhenicosanoyl-CoA serves as a substrate for phytanoyl-CoA hydroxylase (PAHX), enabling studies of peroxisomal alpha-oxidation. This pathway is clinically relevant to Refsum disease, where PAHX deficiency leads to accumulation of 3-methyl-branched fatty acids [1]. 3-Methylhenicosanoyl-CoA provides a C21-length substrate to probe chain-length dependence of PAHX activity beyond the commonly studied C16 and phytanoyl-CoA substrates.

Probing Branched-Chain Fatty Acid Oxidation by LCAD

Given LCAD's established preference for branched-chain substrates [2], 3-Methylhenicosanoyl-CoA is a candidate substrate for characterizing LCAD activity toward very long-chain branched acyl-CoAs. This distinguishes it from straight-chain VLCAD substrates (e.g., behenoyl-CoA, lignoceroyl-CoA) and provides a tool for dissecting the overlapping substrate specificities of VLCAD, LCAD, and ACAD9 in mitochondrial beta-oxidation [3].

Synthetic Standard for Branched-Chain Acylcarnitine Profiling

3-Methylhenicosanoyl-CoA can be enzymatically converted to 3-methylhenicosanoylcarnitine via carnitine palmitoyltransferase. This acylcarnitine may serve as a potential biomarker for peroxisomal disorders involving 3-methyl-branched fatty acid accumulation [1]. The CoA ester is the required precursor for in vitro synthesis of the corresponding acylcarnitine standard for LC-MS/MS newborn screening panels.

Structure-Activity Studies of Acyl-CoA Dehydrogenases

The combination of a C21 chain and a 3-methyl branch makes 3-Methylhenicosanoyl-CoA a valuable probe for structure-activity relationship (SAR) studies of ACAD family enzymes. Comparative kinetic analysis with straight-chain C22:0-CoA and other positional isomers (e.g., 2-methyl, 4-methyl) can delineate the contributions of chain length and branch position to enzyme recognition and catalytic efficiency [2][3].

Application

Selection Property

Validation Focus

Peroxisomal α-oxidation & Refsum disease pathway studies

3-Methyl branch for PAHX recognition

PAHX activity with C21 substrate

Branched-chain fatty acid oxidation by LCAD

Branched-chain substrate preference of LCAD

LCAD catalytic activity with C21 branched substrate

Acylcarnitine standard synthesis for LC-MS/MS profiling

CoA ester precursor for acylcarnitine synthesis

Enzymatic conversion to 3-methylhenicosanoylcarnitine

Acyl-CoA dehydrogenase structure-activity studies

C21 chain + 3-methyl branch as unique probe

Kinetic comparison with straight-chain and positional isomers

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. PMID: 12923225. View Source
• [2] Narayanan B, Xia C, McAndrew R, Shen AL, Kim JJP. Structural basis for expanded substrate specificities of human long chain acyl-CoA dehydrogenase and related acyl-CoA dehydrogenases. Sci Rep. 2024;14(1):12901. PMID: 38839941. View Source
• [3] McAndrew RP, Wang Y, Mohsen AW, He M, Vockley J, Kim JJ. Structural basis for substrate fatty acyl chain specificity: crystal structure of human very-long-chain acyl-CoA dehydrogenase. J Biol Chem. 2008;283(14):9435-9443. PMID: 18227065. View Source